Cas no 6567-35-7 (3-Bromoisoxazole-5-carboxylic acid)
6567-35-7 structure
Product Name:3-Bromoisoxazole-5-carboxylic acid
CAS No:6567-35-7
MF:C4H2BrNO3
MW:191.967580318451
MDL:MFCD07368611
CID:46851
PubChem ID:327716
Update Time:2025-04-18
3-Bromoisoxazole-5-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-Bromoisoxazole-5-carboxylic acid
- 3-bromo-1,2-oxazole-5-carboxylic acid
- 3-Bromoisoxazole-5-CarboxylicAcid
- 3-Bromo-isoxazole-5-carboxylic acid
- 3-BROMO-5-ISOXAZOLECARBOXYLIC ACID
- 5-ISOXAZOLECARBOXYLIC ACID, 3-BROMO-
- NSC303797
- PubChem17690
- 3-Bromo-5-carboxyisoxazole
- YNIMFLBFJCGBQK-UHFFFAOYSA-N
- 3-Bromo-5-carboxy-1,2-oxazole
- STL555374
- BBL101578
- SBB053167
- 5-Isoxazolecarboxylicacid, 3-bromo-
- 6567-35-7
- EN300-97410
- AM9953
- FT-0649376
- CS-W008746
- MFCD07368611
- A8897
- NSC-303797
- AKOS005259552
- DTXSID80316494
- SY018531
- 3-bromoisoxazole-5-carboxylic acid, AldrichCPR
- TS-02707
- J-512112
- AB32047
- SCHEMBL568672
- ALBB-034815
- DB-006381
-
- MDL: MFCD07368611
- Inchi: 1S/C4H2BrNO3/c5-3-1-2(4(7)8)9-6-3/h1H,(H,7,8)
- InChI Key: YNIMFLBFJCGBQK-UHFFFAOYSA-N
- SMILES: BrC1C=C(C(=O)O)ON=1
Computed Properties
- Exact Mass: 190.92200
- Monoisotopic Mass: 190.922
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 129
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 63.3
- XLogP3: 1.3
Experimental Properties
- Density: 2.039
- Boiling Point: 375.1°C at 760 mmHg
- Flash Point: 180.692°C
- Refractive Index: 1.578
- PSA: 63.33000
- LogP: 1.13530
3-Bromoisoxazole-5-carboxylic acid Security Information
- Signal Word:Warning
- Hazard Statement: H302-H315-H319-H332-H335
- Warning Statement: P261-P280-P305+P351+P338
- Storage Condition:Inert atmosphere,Store in freezer, under -20°C
3-Bromoisoxazole-5-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY018531-5g |
3-Bromoisoxazole-5-carboxylic Acid |
6567-35-7 | >95% | 5g |
¥1296.00 | 2025-04-13 | |
| Chemenu | CM119960-5g |
3-Bromoisoxazole-5-carboxylic Acid |
6567-35-7 | 97% | 5g |
$280 | 2021-08-06 | |
| Chemenu | CM119960-10g |
3-Bromoisoxazole-5-carboxylic Acid |
6567-35-7 | 97% | 10g |
$490 | 2021-08-06 | |
| Fluorochem | 066203-1g |
3-Bromoisoxazole-5-carboxylic acid |
6567-35-7 | 97% | 1g |
£62.00 | 2022-03-01 | |
| Fluorochem | 066203-5g |
3-Bromoisoxazole-5-carboxylic acid |
6567-35-7 | 97% | 5g |
£216.00 | 2022-03-01 | |
| Fluorochem | 066203-10g |
3-Bromoisoxazole-5-carboxylic acid |
6567-35-7 | 97% | 10g |
£356.00 | 2022-03-01 | |
| Fluorochem | 066203-25g |
3-Bromoisoxazole-5-carboxylic acid |
6567-35-7 | 97% | 25g |
£966.00 | 2022-03-01 | |
| TRC | B683865-500mg |
3-Bromoisoxazole-5-carboxylic Acid |
6567-35-7 | 500mg |
$ 253.00 | 2023-04-18 | ||
| TRC | B683865-1g |
3-Bromoisoxazole-5-carboxylic Acid |
6567-35-7 | 1g |
$ 340.00 | 2022-06-06 | ||
| TRC | B683865-5g |
3-Bromoisoxazole-5-carboxylic Acid |
6567-35-7 | 5g |
$ 1613.00 | 2023-04-18 |
3-Bromoisoxazole-5-carboxylic acid Related Literature
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
6567-35-7 (3-Bromoisoxazole-5-carboxylic acid) Related Products
- 272773-11-2(Methyl 3-Bromoisoxazole-5-carboxylate)
- 105174-97-8(Ethyl 3-bromoisoxazole-5-carboxylate)
- 220780-57-4(3-Bromo-5-isoxazolecarboxaldehyde)
- 25742-00-1(3-Bromo-5-hydroxymethylisoxazole)
- 1392517-50-8(3-Bromoisoxazole-5-carboxylic acid tert-butyl ester)
- 1220521-36-7(3-Bromo-5-(methoxymethyl)isoxazole)
- 21169-71-1(1,2-oxazole-5-carboxylic acid)
- 1357469-89-6(5-Isoxazolecarboxylic acid, 3-bromo-4-methyl-)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
Recommended suppliers
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
CN Supplier
Bulk
Beyond Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Reagent
Hebei Liye chemical Co.,Ltd
Gold Member
CN Supplier
Bulk